![molecular formula C10H17NO B1245614 (2S,4S)-2-[(1E,3E)-penta-1,3-dienyl]piperidin-4-ol](/img/structure/B1245614.png)
(2S,4S)-2-[(1E,3E)-penta-1,3-dienyl]piperidin-4-ol
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Overview
Description
(2S,4S)-2-[(1E,3E)-penta-1,3-dienyl]piperidin-4-ol is a natural product found in Streptomyces with data available.
Scientific Research Applications
Expanded π-Conjugation in Ionic Polymers and Oligomers
Research by Yamaguchi et al. (2010) in the European Polymer Journal explored the use of piperidinyl compounds in creating polymers and oligomers with expanded π-conjugation systems. These materials exhibited metallic luster surfaces and underwent electrochemical oxidation, suggesting potential applications in material science and electrochemistry Yamaguchi et al., 2010.
Piperine Derivatives in Crystal Structures
Ezawa et al. (2020) conducted a study on piperine derivatives, closely related to the compound , demonstrating their significance in crystallography. This research, published in Acta Crystallographica Section E: Crystallographic Communications, highlighted the role of these compounds in understanding molecular geometries and electron conjugation Ezawa et al., 2020.
Electronic Properties in Medicinal Chemistry
Al-Magmoy et al. (2011) in the Journal of Scientific Research investigated the structural and electronic properties of a molecule structurally similar to the compound of interest. Their findings contribute to the broader understanding of such compounds in medicinal chemistry, particularly in terms of molecular interactions and electronic behavior Al-Magmoy et al., 2011.
Synthesis of Piperidine Alkaloids
Research by Uyehara et al. (1991) in Tetrahedron Letters focused on the synthesis of (±)-sedridine, a piperidine alkaloid, using a method that could be relevant to synthesizing compounds similar to (2S,4S)-2-[(1E,3E)-penta-1,3-dienyl]piperidin-4-ol. Their approach provides insight into synthetic strategies in organic chemistry Uyehara et al., 1991.
Green Corrosion Inhibitors
Belghiti et al. (2018) in the Journal of Molecular Liquids studied piperine derivatives as green corrosion inhibitors on iron surfaces. This research could inform the use of similar piperidinyl compounds in corrosion inhibition, which has significant industrial implications Belghiti et al., 2018.
Biochemical Applications
Research by Siddiqui et al. (2004) in Helvetica Chimica Acta discovered new insecticidal amide dimers structurally related to piperidinyl compounds. This study highlights the potential of such compounds in the development of new insecticides and biochemical applications Siddiqui et al., 2004.
properties
Molecular Formula |
C10H17NO |
---|---|
Molecular Weight |
167.25 g/mol |
IUPAC Name |
(2S,4S)-2-[(1E,3E)-penta-1,3-dienyl]piperidin-4-ol |
InChI |
InChI=1S/C10H17NO/c1-2-3-4-5-9-8-10(12)6-7-11-9/h2-5,9-12H,6-8H2,1H3/b3-2+,5-4+/t9-,10+/m1/s1 |
InChI Key |
HUJDEHIXVKEMDT-OOPZPQMLSA-N |
Isomeric SMILES |
C/C=C/C=C/[C@@H]1C[C@H](CCN1)O |
SMILES |
CC=CC=CC1CC(CCN1)O |
Canonical SMILES |
CC=CC=CC1CC(CCN1)O |
synonyms |
SS 20846A SS-20846A SS20846A |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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